
An In-depth Technical Guide to Trichlamide (CAS
70193-21-4)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Trichlamide

Cat. No.: B1200943 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Trichlamide (CAS 70193-21-4) is a salicylamide benzamide fungicide recognized for its

efficacy against a range of soil-borne fungal pathogens. This technical guide provides a

comprehensive overview of Trichlamide, consolidating available research on its chemical and

physical properties, synthesis, mechanism of action, biological activity, and toxicological profile.

The primary mode of action of Trichlamide is the inhibition of ergosterol biosynthesis, a crucial

component of the fungal cell membrane. This document summarizes quantitative data in

structured tables, details experimental methodologies where available, and presents visual

diagrams of relevant biological pathways and experimental workflows to facilitate a deeper

understanding of this compound for research and development purposes.

Chemical and Physical Properties
Trichlamide, with the IUPAC name N-(1-butoxy-2,2,2-trichloroethyl)-2-hydroxybenzamide, is a

chiral molecule that exists as a racemic mixture in its technical grade form.[1] Its chemical

structure features a salicylamide core, which is critical for its biological activity. The key

physicochemical properties of Trichlamide are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₁₃H₁₆Cl₃NO₃ [2]

Molecular Weight 340.63 g/mol [2]

CAS Number 70193-21-4 [2]

Melting Point 71-73 °C [3]

Boiling Point 457.4 °C at 760 mmHg [3]

Density 1.353 g/cm³ [3]

logP (Octanol-Water Partition

Coefficient)
4.02590 [3]

Water Solubility 6.5 mg/L at 20 °C [4]

Synonyms

Hataclean, NK 483, WL

105305, N-(1-Butoxy-2,2,2-

trichloroethyl)salicylamide

[5]

Synthesis
The synthesis of Trichlamide typically involves the reaction of salicylamide with 1-butoxy-

2,2,2-trichloroethyl chloride. This reaction is generally carried out under basic conditions in a

non-aqueous solvent.

General Experimental Protocol: Synthesis of
Trichlamide
While specific patented protocols are not readily available in the public domain, a general

synthetic procedure can be outlined based on established chemical principles for amide

formation:

Reaction Setup: In a well-ventilated fume hood, a reaction vessel equipped with a stirrer,

thermometer, and addition funnel is charged with salicylamide and a suitable non-aqueous

solvent (e.g., dichloromethane).
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Base Addition: A base, such as triethylamine, is added to the mixture to act as a proton

scavenger. The mixture is stirred until the salicylamide is fully dissolved.

Addition of Alkylating Agent: 1-Butoxy-2,2,2-trichloroethyl chloride is added dropwise to the

reaction mixture via the addition funnel, while maintaining a controlled temperature to

manage the exothermic reaction.

Reaction Monitoring: The progress of the reaction is monitored by a suitable analytical

technique, such as thin-layer chromatography (TLC) or high-performance liquid

chromatography (HPLC).

Workup: Upon completion, the reaction mixture is typically washed with water and brine to

remove the base and any water-soluble byproducts. The organic layer is then dried over an

anhydrous salt (e.g., sodium sulfate).

Purification: The crude product is purified, commonly by recrystallization from a suitable

solvent or by column chromatography, to yield pure Trichlamide.

General synthesis workflow for Trichlamide.

Mechanism of Action and Biological Activity
Trichlamide is a broad-spectrum, non-systemic contact fungicide. Its primary mechanism of

action is the inhibition of the ergosterol biosynthesis pathway in fungi. Ergosterol is a vital

component of fungal cell membranes, analogous to cholesterol in animal cells, and is essential

for maintaining membrane integrity, fluidity, and function. By disrupting ergosterol synthesis,

Trichlamide compromises the fungal cell membrane, leading to cell death.

While specific IC₅₀ or MIC (Minimum Inhibitory Concentration) values for Trichlamide against a

wide range of fungi are not extensively reported in publicly available literature, research on

related salicylamide derivatives has demonstrated their antifungal potential. For instance,

various N-substituted salicylamides have shown inhibitory activity against Candida species,

with MIC values in the micromolar range.[2]

Ergosterol Biosynthesis Pathway and Inhibition
The ergosterol biosynthesis pathway is a complex multi-step process. Trichlamide is believed

to interfere with one or more enzymatic steps in this pathway. The diagram below illustrates a
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simplified overview of the ergosterol biosynthesis pathway, highlighting the general point of

action for sterol biosynthesis inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. WO2012143127A1 - Active compound combinations comprising a (thio)carboxamide
derivative and a fungicidal compound - Google Patents [patents.google.com]

2. mdpi.com [mdpi.com]

3. WO2010130767A2 - Fungicide pyrazole carboxamides derivatives - Google Patents
[patents.google.com]

4. US20140148338A1 - Active compound combinations - Google Patents
[patents.google.com]

5. Repurposing Salicylamide for Combating Multidrug-Resistant Neisseria gonorrhoeae -
PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to Trichlamide (CAS
70193-21-4)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200943#trichlamide-cas-number-70193-21-4-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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